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Compound of Interest

Compound Name: REV 5901

Cat. No.: B1663037

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the intraperitoneal (i.p.) injection of REV
5901 in mice, a potent 5-lipoxygenase (5-LOX) inhibitor and leukotriene receptor antagonist.
The information is compiled from published literature and general best practices for in vivo
animal studies.

Introduction to REV 5901

REV 5901, with the chemical name a-pentyl-3-(2-quinolinylmethoxy)-benzenemethanol, is a
dual-acting compound that functions as a competitive antagonist of peptidoleukotrienes and an
inhibitor of 5-lipoxygenase, the key enzyme in the biosynthesis of leukotrienes. Leukotrienes
are potent inflammatory mediators involved in a variety of physiological and pathological
processes, including inflammation, allergic reactions, and cancer. By targeting the 5-LOX
pathway, REV 5901 serves as a valuable tool for investigating the role of leukotrienes in
various disease models.

Quantitative Data Summary

The following tables summarize key quantitative data for REV 5901 from in vitro and in vivo
studies.

Table 1: In Vitro Inhibitory Activity of REV 5901
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Parameter Species/Cell Line Value Reference

o CT26CL25 (Mouse
ICso (Cell Viability) ] 30 uM [1]
Colorectal Carcinoma)

o Guinea Pig Lung
Ki ([BH]LTDa4 binding) 0.7 uM
Membranes

Ke (LTC4, LTDa4, LTE4 Guinea Pig 3 UM
induced contractions) Parenchymal Strips H

Table 2: In Vivo Dosage and Administration of REV 5901

] Route of
Animal . .
Dosage Administrat Frequency Duration Reference
Model .
ion
15
) Intraperitonea ] )
Balb/c Mice 30 mg/kg ] Daily consecutive [1]
[ (i.p.)
days
) ) 10 or 30 Intravenous )
Guinea Pig ) Single dose N/A
mg/kg @i.v.)
Anesthetized Intravenous
10 + 2 mg/kg ) N/A N/A
Dog (i.v.)

Signaling Pathway of REV 5901

REV 5901 exerts its effects by inhibiting the 5-lipoxygenase pathway, which is responsible for
the production of leukotrienes from arachidonic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Intraperitoneal
Administration of REV 5901 in Mice]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663037#intraperitoneal-injection-protocol-for-rev-
5901-in-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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